Cas no 380348-01-6 ((2E)-7-(diethylamino)-2-{(thiophen-2-yl)formamidoimino}-2H-chromene-3-carboxamide)

• Product Name: (2E)-7-(diethylamino)-2-{(thiophen-2-yl)formamidoimino}-2H-chromene-3-carboxamide
• CAS No: 380348-01-6
• MF: C₁₉H₂₀N₄O₃S
• MW: 384.452102661133
• CID: 6094086
• PubChem ID: 5668925
• Update Time: 2025-05-21

(2E)-7-(diethylamino)-2-{(thiophen-2-yl)formamidoimino}-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2E)-7-(diethylamino)-2-{(thiophen-2-yl)formamidoimino}-2H-chromene-3-carboxamide
• Z56769918
• (2E)-7-(diethylamino)-2-{[(thiophen-2-yl)formamido]imino}-2H-chromene-3-carboxamide
• F0803-0030
• AKOS001610452
• MFCD01839058
• 380348-01-6

• Inchi： 1S/C19H20N4O3S/c1-3-23(4-2)13-8-7-12-10-14(17(20)24)19(26-15(12)11-13)22-21-18(25)16-6-5-9-27-16/h5-11H,3-4H2,1-2H3,(H2,20,24)(H,21,25)/b22-19+
• InChI Key： DUMBXYNDUQFRNR-ZBJSNUHESA-N
• SMILES： S1C=CC=C1C(N/N=C1\C(C(N)=O)=CC2C=CC(=CC=2O\1)N(CC)CC)=O

Computed Properties

• Exact Mass: 384.12561169g/mol
• Monoisotopic Mass: 384.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2E)-7-(diethylamino)-2-{(thiophen-2-yl)formamidoimino}-2H-chromene-3-carboxamide

(2E)-7-(Diethylamino)-2-{(Thiophen-2-Yl)Formamidoimino}-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 380348-01-6, known as (2E)-7-(diethylamino)-2-{(thiophen-2-yl)formamidoimino}-2H-chromene-3-carboxamide, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the chromene family, which is a class of aromatic heterocyclic compounds with a benzopyran structure. The presence of the thiophene ring and the diethylamino group introduces unique electronic and structural properties, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of chromenes in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The (thiophen-2-yl) group in this compound contributes to its stability and enhances its ability to interact with biological systems. Additionally, the formamidoimino moiety plays a crucial role in modulating the electronic properties of the molecule, which can be exploited for designing new pharmaceutical agents.

The synthesis of (2E)-7-(diethylamino)-2-{(thiophen-2-yl)formamidoimino}-2H-chromene-3-carboxamide involves a multi-step process that includes the formation of the chromene skeleton followed by functionalization with the diethylamino and thiophene groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for advanced characterization techniques such as NMR spectroscopy and X-ray crystallography.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its antioxidant properties make it a candidate for combating oxidative stress-related disorders.

In addition to its biological applications, (CAS No. 380348-01-6) has shown promise in materials science. The thiophene ring imparts semiconducting properties to the molecule, making it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are currently exploring its integration into thin-film transistors and light-emitting diodes (LEDs), where its unique electronic characteristics could lead to improved device performance.

The diethylamino group in this compound not only enhances its solubility but also serves as a site for further functionalization. This feature allows chemists to modify the molecule for specific applications, such as drug delivery or imaging agents. Recent advancements in click chemistry have enabled efficient conjugation of this compound with other biomolecules, opening new avenues for its use in diagnostics and therapeutics.

From an environmental perspective, understanding the degradation pathways of (CAS No. 380348-01-6) is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes hydrolysis and microbial degradation, reducing its persistence in the environment. These findings are essential for developing sustainable manufacturing processes and ensuring responsible use of this compound.

In conclusion, (CAS No. 380348-01-6), or (2E)-7-(diethylamino)-2-{(thiophen-2-yl)formamidoimino}-2H-chromene-3-carboxamide, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and characterization techniques, positions it as a valuable tool in both research and industry.